N-(4-chlorophenyl)furan-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)furan-3-carboxamide
• InChI: InChI=1S/C11H8ClNO2/c12-9-1-3-10(4-2-9)13-11(14)8-5-6-15-7-8/h1-7H,(H,13,14)
• InChI Key: KBWKJSCSGOFWOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=COC=C2)Cl
• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol

Description

N-(4-chlorophenyl)furan-3-carboxamide, also known as CF3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CF3 is a furan derivative that has been synthesized through various methods and has been shown to have a unique mechanism of action.

Scientific Research Applications

• Synthesis and Applications in Organic Chemistry :

  • Benzofuro-and Benzothieno-Phenanthridones were synthesized using N-(p-chlorophenyl) carboxamides, including compounds similar to N-(4-chlorophenyl)furan-3-carboxamide, demonstrating applications in the synthesis of complex organic molecules (Karminski-Zamola & Bajić, 1989).
  • A study focused on synthesizing furan-3-carboxamides and their antimicrobial activity, highlighting the potential of such compounds in developing new antimicrobial agents (Zanatta et al., 2007).
  • N-(4-Bromophenyl)furan-2-carboxamide and its analogues were synthesized and investigated for antibacterial activities, indicating the relevance of similar compounds in antibacterial research (Siddiqa et al., 2022).

• Antimicrobial Properties :

  • Schiff Bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes were synthesized and showed significant antimicrobial activity, suggesting the utility of similar furan carboxamide derivatives in antimicrobial applications (Arora et al., 2013).

• Pharmaceutical Research and Drug Development :

  • Furan-carboxamide derivatives were identified as potent inhibitors of lethal H5N1 influenza A viruses, illustrating the potential of such compounds in antiviral drug development (Yongshi et al., 2017).
  • In a study, novel furan-carboxamide derivatives exhibited potent urotensin-II receptor antagonism, suggesting their potential in treating diseases related to this receptor (Lim et al., 2019).

• Chemical Reactivity and Conformational Studies :

  • Research on the conformational preferences of furan- and thiophene-based arylamides, including compounds similar to N-(4-chlorophenyl)furan-3-carboxamide, provided insights into their structural behavior, important for designing foldamer structures (Galan et al., 2013).